Cas no 10534-89-1 (Cobalt hexamine chloride)

• Product Name: Cobalt hexamine chloride
• CAS No: 10534-89-1
• MF: Cl₃CoH₁₈N₆
• MW: 267.4753
• MDL: MFCD00036304
• CID: 86435
• PubChem ID: 87570507
• Update Time: 2025-06-08

Cobalt hexamine chloride Chemical and Physical Properties

Names and Identifiers

• Hexaaminecobalt(III) chloride
• hexamminecobalttrichloride
• Hexaamminecobalt (III) chloride
• Hexamminecobalt(III) chloride
• hexaamminecobalt trichloride
• Hexaamminecobaltchlorideorangepowder
• COBALTIC HEXAMINE CHLORIDE
• Hexaamine cobalt() chloride
• Hexaaminecobalticchloride
• Hexaamminecobalt() chloride
• Hexaamminetrichlorocobalt
• HEXAMINOCOBALTIC CHLORIDE
• HEXAMMINECOBALTIC CHLORIDE
• HEXAMMINOCOBALTIC CHLORIDE
• Luteo-Cobaltic Chloride
• Hexaamminecobalt(3+) trichloride
• Hexaamminecobalt(III) trichloride
• Hexaminecobalt(3+) trichloride
• Hexaamminecobalt(III) chloride
• HEXAMMINECOBALT TRICHLORIDE
• Hexaamminecobalt(III)chloride
• trichlorocobalt hexaammoniate
• 3Cl.Co.6NH3
• Cobalt hexammine trichloride
• Hexaammine cobalt(III) chloride
• JXBGZYGSWFSYFI-UHFFFAOYSA-K
• 5308AF
• Hexamminecobalt(III) chloride solution
• HEXAAMMINECOBALT (III) CHLORIDE,
• Hexamminecobalt trichloride 0.1 M solution
• Hexaamminecobalt(III) chloride (9
• Hexaamminecobalt Chloride
• MFCD00036304
• H0051
• Hexaamminecobalt(III) chloride (99.999%-Co) PURATREM
• COBALT HEXAAMMINE TRICHLORIDE
• COBALT(III) HEXAAMMINE CHLORIDE
• AKOS015916226
• Cobalt(III) hexamine chloride
• HEXAAMINECOBALT TRICHLORIDE [MI]
• Hexaamminecobalt(III) chloride (99.999%-Co)
• 10534-89-1
• SY011255
• H11971
• Cobalt hexamine chloride

• MDL： MFCD00036304
• Inchi： 1S/3ClH.Co.6H3N/h3*1H;;6*1H3/q;;;+3;;;;;;/p-3
• InChI Key： JXBGZYGSWFSYFI-UHFFFAOYSA-K
• SMILES： [Co+3].[Cl-].[Cl-].[Cl-].N([H])([H])[H].N([H])([H])[H].N([H])([H])[H].N([H])([H])[H].N([H])([H])[H].N([H])([H])[H]

Computed Properties

• Exact Mass: 265.99900
• Monoisotopic Mass: 155.045545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 6

Experimental Properties

• Color/Form: Yellowish brown monoclinic crystals.
• Density: 1.71 g/mL at 25 °C(lit.)
• Melting Point: 217 °C (lit.)
• Solubility: Soluble in ammonia.
• Water Partition Coefficient: Soluble in ammonia and water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 19.44000
• LogP: -7.04460
• Merck: 4675
• Solubility: Soluble in water, hydrochloric acid, insoluble in ethanol and ammonia.

Cobalt hexamine chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H317-H334-H351-H413
• Warning Statement： P261-P280-P284-P304+P340-P333+P313-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40-42/43
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S36/37
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R20/21/22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cobalt hexamine chloride

Comprehensive Guide to Cobalt Hexamine Chloride (CAS No. 10534-89-1): Properties, Applications, and Innovations

Cobalt hexamine chloride (CAS No. 10534-89-1) is a coordination compound with the chemical formula [Co(NH₃)₆]Cl₃. This inorganic complex is characterized by its distinctive octahedral geometry, where a central cobalt ion is surrounded by six ammonia ligands. The compound is widely recognized for its vibrant yellow-orange crystalline appearance and solubility in water, making it a versatile material in both industrial and research settings.

In recent years, cobalt hexamine chloride has gained attention due to its role in advanced materials science. Researchers are exploring its potential in molecular electronics and catalysis, particularly in reactions involving hydrogen evolution or oxygen reduction—topics frequently searched in academic databases. Its stability and redox-active properties align with the growing demand for sustainable energy solutions, a hot topic in 2024.

The compound’s structural robustness also makes it valuable in coordination chemistry education. Many students and educators search for "how to synthesize cobalt hexamine chloride" or "applications of Werner complexes," reflecting its pedagogical significance. The synthesis typically involves the reaction of cobalt(II) chloride with ammonia and hydrogen peroxide, followed by crystallization—a process often optimized for yield and purity.

From an industrial perspective, 10534-89-1 is utilized in electroplating and dye sensitization. Its ability to form stable complexes with organic dyes has sparked interest in solar cell research, where it enhances light absorption efficiency. This application ties into the broader trend of renewable energy innovations, a frequently searched topic across platforms like Google Scholar and Patentscope.

Safety and handling of cobalt hexamine chloride are often queried in forums. While the compound is generally stable under standard conditions, proper storage away from strong oxidizers is recommended. Environmental considerations, such as biodegradability and cobalt recovery methods, are also emerging as search trends, reflecting the shift toward greener chemistry practices.

In summary, cobalt hexamine chloride (CAS No. 10534-89-1) bridges fundamental research and cutting-edge applications. Its relevance in energy storage, education, and material science ensures continued interest, as evidenced by rising search volumes for terms like "cobalt complexes in catalysis" and "hexamine chloride uses." Future studies may further unlock its potential in nanotechnology and bioinorganic systems.